Cas no 2137765-40-1 (Benzenemethanamine, 4-amino-3-(2-pyrazinyl)-)

Benzenemethanamine, 4-amino-3-(2-pyrazinyl)-, is a heterocyclic amine compound featuring both a benzene and pyrazine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of amino and pyrazinyl groups enhances its reactivity, enabling selective functionalization for applications such as ligand design or catalyst development. Its well-defined molecular architecture ensures consistent performance in complex reactions, while its stability under standard conditions facilitates handling and storage. Researchers value this compound for its versatility in constructing biologically active molecules, particularly in the development of novel therapeutic agents or specialty chemicals.
Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- structure
2137765-40-1 structure
Product Name:Benzenemethanamine, 4-amino-3-(2-pyrazinyl)-
CAS No:2137765-40-1
MF:C11H12N4
MW:200.2397813797
CID:5277926
Update Time:2025-06-13

Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-amino-3-(2-pyrazinyl)-
    • Inchi: 1S/C11H12N4/c12-6-8-1-2-10(13)9(5-8)11-7-14-3-4-15-11/h1-5,7H,6,12-13H2
    • InChI Key: QIFIJOBTUPPROH-UHFFFAOYSA-N
    • SMILES: C1(CN)=CC=C(N)C(C2=NC=CN=C2)=C1

Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-695718-0.05g
4-(aminomethyl)-2-(pyrazin-2-yl)aniline
2137765-40-1 95.0%
0.05g
$1381.0 2025-03-12
Enamine
EN300-695718-0.1g
4-(aminomethyl)-2-(pyrazin-2-yl)aniline
2137765-40-1 95.0%
0.1g
$1447.0 2025-03-12
Enamine
EN300-695718-0.25g
4-(aminomethyl)-2-(pyrazin-2-yl)aniline
2137765-40-1 95.0%
0.25g
$1513.0 2025-03-12
Enamine
EN300-695718-0.5g
4-(aminomethyl)-2-(pyrazin-2-yl)aniline
2137765-40-1 95.0%
0.5g
$1577.0 2025-03-12
Enamine
EN300-695718-1.0g
4-(aminomethyl)-2-(pyrazin-2-yl)aniline
2137765-40-1 95.0%
1.0g
$1643.0 2025-03-12
Enamine
EN300-695718-2.5g
4-(aminomethyl)-2-(pyrazin-2-yl)aniline
2137765-40-1 95.0%
2.5g
$3220.0 2025-03-12
Enamine
EN300-695718-5.0g
4-(aminomethyl)-2-(pyrazin-2-yl)aniline
2137765-40-1 95.0%
5.0g
$4764.0 2025-03-12
Enamine
EN300-695718-10.0g
4-(aminomethyl)-2-(pyrazin-2-yl)aniline
2137765-40-1 95.0%
10.0g
$7065.0 2025-03-12

Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- Related Literature

Additional information on Benzenemethanamine, 4-amino-3-(2-pyrazinyl)-

Recent Advances in the Study of Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- (CAS: 2137765-40-1)

Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- (CAS: 2137765-40-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, particularly in the context of targeting specific biological pathways involved in disease progression.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a modulator of kinase activity. The research demonstrated that Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- exhibits selective inhibition against certain tyrosine kinases, which are implicated in various cancers. The study utilized molecular docking and in vitro assays to validate its binding affinity and inhibitory effects, suggesting its potential as a lead compound for anticancer drug development.

Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the synthetic optimization of Benzenemethanamine, 4-amino-3-(2-pyrazinyl)-. The researchers developed a novel, high-yield synthesis route that improves scalability and purity, addressing previous challenges in large-scale production. This advancement is critical for facilitating further preclinical and clinical studies.

In addition to its kinase inhibitory properties, a 2024 study highlighted the compound's anti-inflammatory effects. Using murine models, researchers observed that Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- significantly reduced pro-inflammatory cytokine levels, indicating its potential application in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In summary, Benzenemethanamine, 4-amino-3-(2-pyrazinyl)- (CAS: 2137765-40-1) represents a versatile scaffold with broad therapeutic potential. Continued research into its mechanisms, synthetic accessibility, and therapeutic efficacy will be essential for unlocking its full clinical value.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen